Cas no 88536-57-6 (Undecanenitrile, 5-methoxy-)

• Product Name: Undecanenitrile, 5-methoxy-
• CAS No: 88536-57-6
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 629593
• PubChem ID: 71318554
• Update Time: 2025-04-19

Undecanenitrile, 5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Undecanenitrile, 5-methoxy-
• 5-methoxyundecanenitrile
• 88536-57-6
• DTXSID20748654

• Inchi： 1S/C12H23NO/c1-3-4-5-6-9-12(14-2)10-7-8-11-13/h12H,3-10H2,1-2H3
• InChI Key： VNOVZJDDAQQMRL-UHFFFAOYSA-N
• SMILES： O(C)C(CCCC#N)CCCCCC

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 33Ų